Cas no 1935298-00-2 (3-(2-hydroxy-2-methylpropyl)oxane-3-carbaldehyde)
3-(2-hydroxy-2-methylpropyl)oxane-3-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2H-Pyran-3-carboxaldehyde, tetrahydro-3-(2-hydroxy-2-methylpropyl)-
- 3-(2-hydroxy-2-methylpropyl)oxane-3-carbaldehyde
- EN300-1619707
- 1935298-00-2
-
- Inchi: 1S/C10H18O3/c1-9(2,12)6-10(7-11)4-3-5-13-8-10/h7,12H,3-6,8H2,1-2H3
- InChI Key: LRJSNVGXHVDJSO-UHFFFAOYSA-N
- SMILES: C1OCCCC1(CC(O)(C)C)C=O
Computed Properties
- Exact Mass: 186.125594432g/mol
- Monoisotopic Mass: 186.125594432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- Density: 1.091±0.06 g/cm3(Predicted)
- Boiling Point: 287.6±20.0 °C(Predicted)
- pka: 15.18±0.29(Predicted)
3-(2-hydroxy-2-methylpropyl)oxane-3-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1619707-0.05g |
3-(2-hydroxy-2-methylpropyl)oxane-3-carbaldehyde |
1935298-00-2 | 0.05g |
$1188.0 | 2023-06-04 | ||
| Enamine | EN300-1619707-0.1g |
3-(2-hydroxy-2-methylpropyl)oxane-3-carbaldehyde |
1935298-00-2 | 0.1g |
$1244.0 | 2023-06-04 | ||
| Enamine | EN300-1619707-0.25g |
3-(2-hydroxy-2-methylpropyl)oxane-3-carbaldehyde |
1935298-00-2 | 0.25g |
$1300.0 | 2023-06-04 | ||
| Enamine | EN300-1619707-0.5g |
3-(2-hydroxy-2-methylpropyl)oxane-3-carbaldehyde |
1935298-00-2 | 0.5g |
$1357.0 | 2023-06-04 | ||
| Enamine | EN300-1619707-1.0g |
3-(2-hydroxy-2-methylpropyl)oxane-3-carbaldehyde |
1935298-00-2 | 1g |
$1414.0 | 2023-06-04 | ||
| Enamine | EN300-1619707-2.5g |
3-(2-hydroxy-2-methylpropyl)oxane-3-carbaldehyde |
1935298-00-2 | 2.5g |
$2771.0 | 2023-06-04 | ||
| Enamine | EN300-1619707-5.0g |
3-(2-hydroxy-2-methylpropyl)oxane-3-carbaldehyde |
1935298-00-2 | 5g |
$4102.0 | 2023-06-04 | ||
| Enamine | EN300-1619707-10.0g |
3-(2-hydroxy-2-methylpropyl)oxane-3-carbaldehyde |
1935298-00-2 | 10g |
$6082.0 | 2023-06-04 | ||
| Enamine | EN300-1619707-50mg |
3-(2-hydroxy-2-methylpropyl)oxane-3-carbaldehyde |
1935298-00-2 | 50mg |
$1129.0 | 2023-09-22 | ||
| Enamine | EN300-1619707-100mg |
3-(2-hydroxy-2-methylpropyl)oxane-3-carbaldehyde |
1935298-00-2 | 100mg |
$1183.0 | 2023-09-22 |
3-(2-hydroxy-2-methylpropyl)oxane-3-carbaldehyde Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on 3-(2-hydroxy-2-methylpropyl)oxane-3-carbaldehyde
Introduction to 3-(2-hydroxy-2-methylpropyl)oxane-3-carbaldehyde (CAS No. 1935298-00-2) in Modern Chemical Biology
The compound 3-(2-hydroxy-2-methylpropyl)oxane-3-carbaldehyde, identified by the CAS number 1935298-00-2, represents a fascinating molecule with significant implications in the field of chemical biology and pharmaceutical research. This aldehyde derivative, featuring a unique oxane ring structure, has garnered attention due to its structural versatility and potential applications in synthetic chemistry and drug development.
At the core of its molecular architecture lies an oxane ring, a six-membered heterocyclic ether that imparts distinct steric and electronic properties to the compound. The presence of a formyl group (aldehyde) at the 3-position of the oxane ring enhances its reactivity, making it a valuable intermediate in organic synthesis. The 2-hydroxy-2-methylpropyl substituent further contributes to the compound's complexity, introducing both hydrophilic and lipophilic characteristics that could be exploited in medicinal chemistry applications.
In recent years, the exploration of oxygen-containing heterocycles has seen remarkable advancements, particularly in their role as pharmacophores. The oxane ring, being a relatively stable yet flexible scaffold, has been incorporated into numerous drug candidates targeting various biological pathways. For instance, studies have demonstrated the utility of oxane derivatives in modulating enzyme activity and interacting with biological targets, underscoring their therapeutic potential.
The aldehyde functionality of 3-(2-hydroxy-2-methylpropyl)oxane-3-carbaldehyde is particularly noteworthy, as it serves as a versatile handle for further chemical modifications. Aldehydes are well-known for their ability to participate in condensation reactions, forming Schiff bases or undergoing oxidation to yield carboxylic acids. These transformations are pivotal in constructing more complex molecular entities, such as peptidomimetics or small-molecule inhibitors.
Recent research has highlighted the importance of functionalized aldehydes in medicinal chemistry. For example, aldehyde-based compounds have been explored as antiviral and anticancer agents due to their ability to covalently modify target proteins or interfere with metabolic pathways. The structural features of 3-(2-hydroxy-2-methylpropyl)oxane-3-carbaldehyde position it as a promising candidate for such applications, particularly given its ability to engage with biological systems through multiple interaction modes.
The synthesis of this compound involves sophisticated organic methodologies that highlight its synthetic accessibility yet complexity. Key steps often include the formation of the oxane ring through cycloetherification reactions followed by selective functionalization at the 3-position. Advances in catalytic systems have enabled more efficient and sustainable routes to such derivatives, aligning with green chemistry principles.
In terms of biological activity, preliminary studies on 3-(2-hydroxy-2-methylpropyl)oxane-3-carbaldehyde have revealed intriguing properties that warrant further investigation. Its interaction with enzymes such as cytochrome P450 monooxygenases has been postulated based on computational modeling studies. These interactions could be leveraged to develop novel enzyme inhibitors or modulators for therapeutic purposes.
The compound's structural motif also finds resonance with natural product scaffolds, suggesting potential applications in biosynthetic engineering. By mimicking natural products known for their biological efficacy, synthetic chemists can design molecules with enhanced pharmacological profiles. The oxane ring's presence mimics lactone or ester functionalities found in many bioactive natural products, providing a scaffold for structure-based drug design.
From a commercial perspective, the demand for specialized building blocks like 3-(2-hydroxy-2-methylpropyl)oxane-3-carbaldehyde is on the rise as pharmaceutical companies seek innovative solutions for drug discovery programs. Its unique structural features make it an attractive candidate for library screening initiatives aimed at identifying new lead compounds for unmet medical needs.
The regulatory landscape surrounding such compounds is also evolving, with increasing emphasis on safety and environmental considerations. Manufacturers must navigate stringent guidelines while ensuring high-quality production standards to meet industry demands. Innovations in process optimization and waste management are critical to sustainable production practices.
Future directions in research may explore derivatization strategies that enhance the compound's bioavailability or selectivity for specific biological targets. For instance, incorporating additional functional groups could modulate solubility or metabolic stability, improving drug-like properties. Collaborative efforts between synthetic chemists and biologists will be essential to translate these findings into tangible therapeutic outcomes.
In conclusion,3-(2-hydroxy-2-methylpropyl)oxane-3-carbaldehyde (CAS No. 1935298-00-2) represents a structurally intriguing molecule with broad applicability across chemical biology and pharmaceutical research. Its unique combination of an oxane ring and an aldehyde group offers diverse opportunities for synthetic manipulation and biological investigation. As research continues to uncover new applications for this compound,it is poised to play an increasingly important role in the development of next-generation therapeutics.
1935298-00-2 (3-(2-hydroxy-2-methylpropyl)oxane-3-carbaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)